Cas no 1384678-57-2 (3-Chloro-6-methylpyrazine-2-carbaldehyde)

• Product Name: 3-Chloro-6-methylpyrazine-2-carbaldehyde
• CAS No: 1384678-57-2
• MF: C₆H₅ClN₂O
• MW: 156.56970000267
• CID: 4823537
• Update Time: 2026-02-27

3-Chloro-6-methylpyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-methylpyrazine-2-carbaldehyde

• Inchi： 1S/C6H5ClN2O/c1-4-2-8-6(7)5(3-10)9-4/h2-3H,1H3
• InChI Key： ULINERRSSYTPNH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N=C(C=N1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 0.9
• Topological Polar Surface Area: 42.8

Additional information on 3-Chloro-6-methylpyrazine-2-carbaldehyde

Comprehensive Overview of 3-Chloro-6-methylpyrazine-2-carbaldehyde (CAS No. 1384678-57-2): Properties, Applications, and Industry Insights

3-Chloro-6-methylpyrazine-2-carbaldehyde (CAS No. 1384678-57-2) is a specialized heterocyclic aldehyde with significant relevance in pharmaceutical and agrochemical research. This compound, featuring a pyrazine core substituted with chloro and methyl groups, has garnered attention for its versatile reactivity and potential applications in drug discovery. Its molecular formula, C₆H₅ClN₂O, and unique structural attributes make it a valuable intermediate in synthetic chemistry.

The growing interest in pyrazine derivatives aligns with trends in small-molecule drug development and flavor/fragrance innovation. Recent searches on platforms like Google Scholar highlight queries such as "pyrazine aldehyde synthesis" and "chloro-methyl pyrazine applications," reflecting industry demand. The compound’s electron-deficient aromatic system enables diverse reactions, including nucleophilic substitutions and condensations, making it a hotspot for researchers exploring kinase inhibitors or antimicrobial agents.

From a synthetic perspective, CAS 1384678-57-2 serves as a precursor for biologically active scaffolds. Its aldehyde group facilitates the construction of imines, hydrazones, and other functionalized derivatives—key motifs in medicinal chemistry. Notably, its chloro substituent offers a handle for cross-coupling reactions (e.g., Suzuki-Miyaura), addressing the pharmaceutical industry’s need for structure-activity relationship (SAR) studies.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous under major chemical inventories, proper handling of 3-Chloro-6-methylpyrazine-2-carbaldehyde is advised due to its reactive aldehyde moiety. Sustainable synthesis methods, such as catalytic oxidation of corresponding alcohols, are emerging topics in green chemistry forums, resonating with the compound’s lifecycle analysis.

In agrochemical contexts, derivatives of 1384678-57-2 have shown promise in crop protection formulations. Patent literature reveals its utility in designing herbicidal and fungicidal agents, capitalizing on the pyrazine ring’s ability to disrupt microbial metabolic pathways. This aligns with global searches for "eco-friendly pesticide intermediates"—a trending keyword cluster.

Analytical characterization of 3-Chloro-6-methylpyrazine-2-carbaldehyde typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry. These techniques ensure batch consistency, a critical factor for industrial-scale procurement. Suppliers often highlight "high-purity pyrazine aldehydes" in product listings, addressing quality concerns raised in procurement forums.

Future directions for CAS 1384678-57-2 may include exploration in material science, such as organic semiconductors, given the pyrazine ring’s electron-transport properties. Such interdisciplinary potential underscores why this compound remains a subject of ongoing research, with publications indexed under keywords like "functionalized heterocycles" and "multicomponent reactions."